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Compound of Interest

Compound Name: 1-Bromodecane

Cat. No.: B1670165 Get Quote

An In-depth Technical Guide to 1-Bromodecane: Safety and Handling for Laboratory

Professionals

Introduction
1-Bromodecane (CAS No. 112-29-8), also known as n-decyl bromide, is a colorless to light

yellow liquid commonly utilized as a reagent in organic synthesis.[1][2][3][4][5] This guide

provides a comprehensive overview of the safety and handling precautions necessary for the

use of 1-bromodecane in research and development settings, with a focus on protecting

researchers, scientists, and drug development professionals.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is the first step in safe

handling. 1-Bromodecane is a combustible liquid that is stable under recommended storage

conditions.[1][3][5] It is incompatible with strong oxidizing agents and strong bases.[1][3][4][5]

[6]
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Property Value Reference

Molecular Formula C10H21Br [1][3][7]

Molecular Weight 221.18 g/mol [1][6][7]

Appearance
Colorless to light yellow, clear

liquid
[1][2][4]

Odor Odorless [4][8]

Boiling Point
238 °C / 460.4 °F @ 760

mmHg
[4][7]

Melting Point -29.6 °C / -21.3 °F [3][4][7]

Flash Point 94 °C / 201.2 °F [2][3][4][7]

Density 1.066 g/cm³ at 25 °C [1]

Water Solubility Insoluble [1]

Hazard Identification and Toxicology
1-Bromodecane is classified as a hazardous substance with several key risks that must be

managed. It is harmful if inhaled and causes skin and serious eye irritation.[1][4][7][8]

Furthermore, it is very toxic to aquatic life with long-lasting effects.[1][6]

GHS Hazard Statements:

H315: Causes skin irritation[7][9]

H319: Causes serious eye irritation[7][9]

H332: Harmful if inhaled[1]

H400: Very toxic to aquatic life[1][6][9]

H410: Very toxic to aquatic life with long lasting effects[1][9]
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Toxicity Data Value Species Reference

LD50 Oral > 2000 mg/kg Rat [1][7]

LD50 Intraperitoneal 4070 mg/kg Mouse [1][6]

LC50 Inhalation 4200 mg/m³/2H Mouse [2][6]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and prevent

accidents.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[10]

Avoid contact with skin and eyes.[1][2][8][11]

Avoid inhalation of vapor or mist.[1][2]

Use non-sparking tools.[10]

Wash hands thoroughly after handling and before breaks.[1][2][6]

Remove and wash contaminated clothing before reuse.[2][11]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2][6][10][11]

Keep the container tightly closed.[1][2][10][11]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[3][4][5][6][11]

Exposure Controls and Personal Protective
Equipment (PPE)
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Engineering controls and personal protective equipment are essential to prevent exposure to 1-
bromodecane.

Engineering Controls:

Facilities should be equipped with an eyewash station and a safety shower.[2]

Use adequate ventilation to keep airborne concentrations low.[2]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields conforming

to EN166 or NIOSH standards.[1][2][10]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile, neoprene) and a lab coat or

impervious clothing to prevent skin exposure.[2][6][10] Gloves must be inspected before use

and disposed of properly after.[1][6]

Respiratory Protection: If engineering controls are insufficient, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.[2][6]

Personal Protective Equipment (PPE)

Skin Protection Details

Required PPE for Handling 1-Bromodecane

Eye Protection
(Safety Goggles/Glasses with Side-Shields)

Skin Protection

Respiratory Protection
(If ventilation is inadequate)Conditional

Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene)

Lab Coat or
Impervious Clothing

Click to download full resolution via product page
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Caption: Recommended Personal Protective Equipment for handling 1-bromodecane.

Accidental Release Measures
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Experimental Protocol for Spill Cleanup:

Evacuate: Immediately evacuate unnecessary personnel from the spill area.[6]

Ventilate: Ensure adequate ventilation of the area.[2]

Personal Protection: Don appropriate personal protective equipment (PPE) as outlined in

Section 5.[1][2]

Containment: Prevent further leakage or spillage if it is safe to do so.[6] Do not let the

product enter drains.[1][6]

Absorption: Absorb the spill with an inert material such as vermiculite, sand, or earth.[2]

Collection: Collect the absorbed material and place it in a suitable, closed container for

hazardous waste disposal.[1][2][6]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the waste in accordance with local, regional, and national regulations.

[1]
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Caption: Workflow for responding to a 1-bromodecane spill.
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First-Aid Measures
In case of exposure, follow these first-aid procedures and seek medical attention.[1][2]

Inhalation: Move the person to fresh air.[1][2] If breathing is difficult, give oxygen.[2] If not

breathing, give artificial respiration.[1][2] Consult a physician.[1][2]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[2] Wash off with soap and plenty of water.[1]

Consult a physician.[1]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[1][2] Consult a physician immediately.[1][2]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person.[1][2] Rinse mouth with water.[1] Consult a physician immediately.[1][2]

Firefighting Measures
1-Bromodecane is a combustible liquid.[1]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][2][6]

Specific Hazards: During a fire, irritating and highly toxic gases, including carbon oxides and

hydrogen bromide gas, may be generated by thermal decomposition or combustion.[1][2][6]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][2][6][11]

Disposal Considerations
Dispose of 1-bromodecane and its containers in accordance with all applicable federal, state,

and local regulations.[1] Do not dispose of it into the environment.[6] Offer surplus and non-

recyclable solutions to a licensed disposal company.[1][6]

Conclusion
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1-Bromodecane is a valuable chemical for organic synthesis, but it poses significant health

and environmental hazards. Adherence to the safety protocols outlined in this guide is

paramount for the protection of laboratory personnel and the environment. By understanding its

properties, implementing proper handling and storage procedures, using appropriate personal

protective equipment, and being prepared for emergencies, researchers can work safely with

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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